Bismuth Iodide Oxide (BiOI): A Comprehensive Technical Guide to its Crystal Structure and Properties
Bismuth Iodide Oxide (BiOI): A Comprehensive Technical Guide to its Crystal Structure and Properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
Bismuth iodide oxide (BiOI) has emerged as a material of significant scientific interest due to its unique layered crystal structure and compelling physicochemical properties.[1] This inorganic compound, with the chemical formula BiOI, is a member of the bismuth oxyhalide family and has garnered attention for its applications in environmental remediation, renewable energy, and biomedicine.[1][2] Its brick-red or copper-colored crystalline powder appearance belies a complex interplay of atomic arrangement and electronic structure that gives rise to its notable photocatalytic and therapeutic potential.[3][4] This technical guide provides an in-depth exploration of the crystal structure, properties, synthesis, and key applications of BiOI, with a focus on the experimental methodologies and underlying mechanisms relevant to researchers in materials science and drug development.
Crystal Structure
Bismuth iodide oxide crystallizes in a tetragonal matlockite (PbFCl-type) structure, belonging to the P4/nmm space group.[5][6] This layered structure is a defining characteristic, consisting of [Bi₂O₂]²⁺ slabs interleaved by double layers of iodide ions (I⁻). The [Bi₂O₂]²⁺ layers are composed of a central sheet of oxygen atoms tetrahedrally coordinated to bismuth atoms on either side.[1][6] These layers are held together by van der Waals forces.[1] This unique arrangement creates an internal electrostatic field that is believed to facilitate the efficient separation of photogenerated electron-hole pairs, a key factor in its photocatalytic activity.[1]
The bismuth cations (Bi³⁺) are coordinated to four oxygen atoms and four iodine atoms.[6] The crystal structure is anisotropic, leading to different properties along different crystallographic axes.[7]
Properties of Bismuth Iodide Oxide
The properties of BiOI are intrinsically linked to its unique crystal and electronic structure. A summary of its key physical, chemical, and electronic properties is presented below.
Physical and Chemical Properties
| Property | Value | References |
| Molecular Formula | BiOI | [3] |
| Molar Mass | 351.88 g/mol | [3] |
| Appearance | Brick-red, heavy, odorless powder or copper-colored crystals | [3][4] |
| Density | ~7.92 g/cm³ | [3] |
| Crystal System | Tetragonal | [4][6] |
| Space Group | P4/nmm | [5][6] |
| Solubility | Practically insoluble in water and alcohol; soluble in HCl | [3] |
Electronic and Optical Properties
| Property | Value | References |
| Band Gap (Eg) | 1.6 - 2.1 eV (Indirect) | [6][8] |
| Conduction Band Minimum (CBM) | Primarily composed of Bi 6p states | [1] |
| Valence Band Maximum (VBM) | Hybridized O 2p and I 5p orbitals | [1] |
| Photocatalytic Activity | Active under visible light irradiation | [5][9] |
Experimental Protocols
Detailed methodologies for the synthesis and characterization of BiOI are crucial for reproducible research and development.
Synthesis of BiOI
Several methods have been developed for the synthesis of BiOI, with hydrothermal and solvothermal routes being the most common for producing well-defined nanostructures.
1. Hydrothermal Synthesis of BiOI Microspheres
This method is widely used to synthesize hierarchical BiOI microspheres with good crystallinity.
-
Materials: Bismuth(III) nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O), potassium iodide (KI), deionized water.
-
Procedure:
-
Dissolve a specific molar amount of Bi(NO₃)₃·5H₂O in deionized water. The pH is often adjusted to be acidic to ensure complete dissolution.
-
In a separate beaker, dissolve a stoichiometric amount of KI in deionized water.
-
Slowly add the KI solution dropwise to the bismuth nitrate solution under vigorous stirring. A precipitate will form immediately.
-
Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.
-
Heat the autoclave in an oven at a specific temperature (e.g., 160-180 °C) for a defined period (e.g., 12-24 hours).
-
After cooling to room temperature, collect the precipitate by centrifugation or filtration.
-
Wash the product several times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.
-
Dry the final BiOI powder in an oven at a low temperature (e.g., 60-80 °C).
-
2. Solvothermal Synthesis of BiOI Nanosheets
This method utilizes organic solvents, which can influence the morphology of the final product.
-
Materials: Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O), potassium iodide (KI), ethylene (B1197577) glycol.
-
Procedure:
-
Dissolve Bi(NO₃)₃·5H₂O in ethylene glycol.
-
Dissolve KI in ethylene glycol in a separate container.
-
Add the KI solution to the bismuth nitrate solution under constant stirring.
-
Transfer the mixture to a Teflon-lined autoclave.
-
Heat the autoclave at a desired temperature (e.g., 160 °C) for a set duration (e.g., 12 hours).
-
Collect, wash, and dry the resulting BiOI product as described in the hydrothermal method.
-
3. Electrochemical Deposition of BiOI Thin Films
This technique allows for the synthesis of BiOI thin films on conductive substrates.
-
Materials: Bismuth nitrate, sodium nitrate, iodine, ethylene glycol, acidic bath, conductive substrate (e.g., FTO glass).
-
Procedure:
-
Prepare an acidic electrolyte bath containing bismuth nitrate, sodium nitrate, and iodine dissolved in a solvent like ethylene glycol.
-
Use a three-electrode setup with the conductive substrate as the working electrode, a platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCl).
-
Apply a specific potential to the working electrode to electrochemically generate iodide ions which then react with bismuth complexes at the electrode surface to form a BiOI film. The pH of the bath is a critical parameter influencing the product composition.[10]
-
After deposition, rinse the film with deionized water and dry it.
-
Characterization Techniques
To analyze the crystal structure, morphology, and properties of the synthesized BiOI, a suite of characterization techniques is employed.
-
X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and crystallite size of the BiOI powder.
-
Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size, and surface features of the BiOI nanostructures.
-
Transmission Electron Microscopy (TEM): Offers high-resolution imaging of the internal structure, lattice fringes, and selected area electron diffraction (SAED) patterns to confirm the crystalline nature.
-
UV-Vis Diffuse Reflectance Spectroscopy (DRS): Employed to determine the band gap energy of the BiOI semiconductor by analyzing its light absorption properties.
-
X-ray Photoelectron Spectroscopy (XPS): Used to analyze the elemental composition and chemical states of the constituent elements on the surface of the material.
Applications in Research and Drug Development
The unique properties of BiOI make it a promising candidate for various applications, particularly in photocatalysis and nanomedicine.
Photocatalytic Degradation of Organic Pollutants
BiOI is an efficient visible-light-driven photocatalyst for the degradation of various organic pollutants in water, such as synthetic dyes and phenols.[5][9] The mechanism involves the generation of reactive oxygen species (ROS) that mineralize the organic molecules.
Upon irradiation with visible light of energy greater than its band gap, electrons (e⁻) in the valence band (VB) of BiOI are excited to the conduction band (CB), leaving behind holes (h⁺) in the VB. These charge carriers can then initiate redox reactions. The photogenerated holes have strong oxidizing power and can directly oxidize organic pollutants. Additionally, electrons can react with adsorbed oxygen molecules to produce superoxide (B77818) radicals (•O₂⁻), which can further react to form other ROS like hydroxyl radicals (•OH). These highly reactive species are the primary agents for the degradation of organic pollutants.
Biomedical Applications
The ability of BiOI to generate ROS under light irradiation also makes it a promising agent for photodynamic therapy (PDT) in cancer treatment. Furthermore, due to the high atomic number of bismuth, BiOI nanoparticles exhibit strong X-ray attenuation, making them potential contrast agents for computed tomography (CT) imaging.[1]
Photodynamic Therapy (PDT)
In PDT, BiOI nanoparticles can act as photosensitizers. When exposed to light of a suitable wavelength, they generate ROS within cancer cells, leading to oxidative stress and ultimately cell death, primarily through apoptosis.
The signaling pathway for BiOI-mediated PDT-induced apoptosis generally involves the following steps:
-
ROS Generation: Upon light activation, BiOI generates ROS, such as singlet oxygen (¹O₂) and hydroxyl radicals (•OH).
-
Cellular Damage: These ROS cause damage to cellular components, including mitochondria and lysosomes.
-
Apoptosis Induction: Damage to mitochondria can lead to the release of cytochrome c, which activates a cascade of caspases (e.g., caspase-9 and caspase-3), the executioners of apoptosis. Damage to lysosomes can release cathepsins, which can cleave and activate pro-apoptotic proteins like Bid.
-
Cell Death: The activation of the caspase cascade leads to the characteristic morphological and biochemical changes of apoptosis, resulting in the elimination of cancer cells.
Computed Tomography (CT) Imaging
The high atomic number of bismuth (Z=83) in BiOI nanoparticles leads to a high X-ray attenuation coefficient.[1] This property allows them to act as effective contrast agents for CT imaging, enhancing the visibility of tissues and organs. Ultrasmall BiOI nanoparticles have been developed with the potential for renal clearance, addressing a key requirement for clinical translation.
Conclusion
Bismuth iodide oxide is a versatile material with a unique layered crystal structure that underpins its remarkable electronic and photocatalytic properties. The ability to synthesize BiOI with controlled morphologies through various methods opens up a wide range of applications, from environmental remediation to advanced biomedical therapies. For researchers and professionals in materials science and drug development, a thorough understanding of its fundamental properties and the experimental protocols for its synthesis and characterization is essential for harnessing its full potential. The ongoing research into BiOI's applications in photodynamic therapy and medical imaging highlights its promise as a key material in the development of next-generation theranostics.
References
- 1. researchgate.net [researchgate.net]
- 2. Enhanced photocatalytic degradation of organic pollutants via black phosphorus-mediated electron transfer in g-C3N4/BiOI: Degradation mechanisms and biotoxicity assessment | Semantic Scholar [semanticscholar.org]
- 3. Evaluation of the reaction mechanism for photocatalytic degradation of organic pollutants with MIL-88A/BiOI structure under visible light irradiation-光电查 [m.oe1.com]
- 4. Frontiers | Visible-light-driven BiOI and GO/BiOI photocatalysts for organic pollutants degradation and hydrogen production using low power sources [frontiersin.org]
- 5. pubs.acs.org [pubs.acs.org]
- 6. mdpi.com [mdpi.com]
- 7. mdpi.com [mdpi.com]
- 8. researchgate.net [researchgate.net]
- 9. Nanotechnology in oncology: advances in biosynthesis, drug delivery, and theranostics - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Efficient Induction of Apoptosis in Lung Cancer Cells Using Bismuth Sulfide Nanoparticles [ijbiotech.com]
